Cas no 83898-21-9 (2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-)
83898-21-9 structure
Product Name:2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
CAS No:83898-21-9
MF:C15H15NO2
MW:241.285104036331
CID:726168
PubChem ID:3019451
Update Time:2025-04-19
2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-
- 4-(3-phenylpropyl)pyridine-2-carboxylic acid
- 2NAS7344W5
- NS00038349
- DTXSID00232788
- 4-(3-Phenylpropyl)-2-pyridinecarboxylic acid
- 83898-21-9
- 2-Pyridinecarboxylic acid, 4-(3-phenylpropyl)-
- EINECS 281-230-0
-
- Inchi: 1S/C15H15NO2/c17-15(18)14-11-13(9-10-16-14)8-4-7-12-5-2-1-3-6-12/h1-3,5-6,9-11H,4,7-8H2,(H,17,18)
- InChI Key: DWROTCRJYBGTDY-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=CN=1)CCCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 241.110279
- Monoisotopic Mass: 241.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 3.5
Experimental Properties
- Density: 1.175
- Boiling Point: 426.4°C at 760 mmHg
- Flash Point: 211.7°C
- Refractive Index: 1.597
2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
83898-21-9 (2-Pyridinecarboxylicacid, 4-(3-phenylpropyl)-) Related Products
- 4021-13-0(4-ethylpyridine-2-carboxylic acid)
- 536-69-6(Fusaric Acid)
- 83282-39-7(2-Pyridinecarboxylicacid, 4-butyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent